2-(2H-Benzo[d][1,2,3]triazol-2-yl)-4-methylphenyl acetate

• Molecular Formula: C15H13N3O2
• Molecular Weight: 267.28 g/mol
• IUPAC Name: [2-(benzotriazol-2-yl)-4-methylphenyl] acetate
• InChI: InChI=1S/C15H13N3O2/c1-10-7-8-15(20-11(2)19)14(9-10)18-16-12-5-3-4-6-13(12)17-18/h3-9H,1-2H3
• InChI Key: VWVPMNQXGPQPNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC(=O)C)N2N=C3C=CC=CC3=N2

Description

2-(2H-Benzo[d][1,2,3]triazol-2-yl)-4-methylphenyl acetate is a useful research compound. Its molecular formula is C15H13N3O2 and its molecular weight is 267.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(2'-Hydroxy-5-methylphenyl)2H-benzotriazole(Tinuvin P manufactured by Ciba Geigy Co., Ltd., λmax=336 nm) 1.13 part and triethylamine 0.61 part were dissolved in acetonitrile 20 parts. A solution of acetyl chloride 0.43 part/acetonitrile 10 parts was dropped thereto while cooling with ice. After stirring at a room temperature for further 4 hours, the solution was poured into water 200 parts and extracted with chloroform, followed by condensing and refining with recrystallization (isopropyl alcohol/chloroform). A pale yellow crystal 0.9 part of 2-(2'-acetoxy-5-methylphenyl)2H-benzotriazole was obtained. (λmax=298 nm).